KLHBTTYTNNEIKG-DHZHZOJOSA-N
Description
KLHBTTYTNNEIKG-DHZHZOJOSA-N is a chemical compound identified by its unique CAS Registry Number or InChIKey. Such compounds are frequently studied for their catalytic, magnetic, or mineralogical properties, as inferred from ’s discussion of iron, manganese silicates, and nickel-cobalt ores .
Properties
Molecular Formula |
C27H25NO7 |
|---|---|
Molecular Weight |
475.497 |
InChI |
InChI=1S/C27H25NO7/c1-32-19-9-6-17(7-10-19)8-11-22(29)34-20-5-3-4-18(14-20)15-28-16-27-13-12-21(35-27)23(26(31)33-2)24(27)25(28)30/h3-14,21,23-24H,15-16H2,1-2H3/b11-8+ |
InChI Key |
KLHBTTYTNNEIKG-DHZHZOJOSA-N |
SMILES |
COC1=CC=C(C=C1)C=CC(=O)OC2=CC=CC(=C2)CN3CC45C=CC(O4)C(C5C3=O)C(=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The evidence highlights several compounds and mineralogical processes that may share functional or structural similarities with KLHBTTYTNNEIKG-DHZHZOJOSA-N . Below is a comparative analysis based on inferred properties and contextual
Table 1: Comparative Properties of this compound and Related Compounds
Key Findings:
Structural Similarities : emphasizes lateritic weathering profiles (e.g., manganese and iron oxides) as critical sources of residual metal deposits. This aligns with the hypothetical geological origin of This compound , which may form under similar oxidative conditions .
Functional Differences : Unlike nickel-cobalt oxides, which exhibit high catalytic activity in redox reactions, This compound may prioritize stability in acidic or high-temperature environments, as suggested by its inferred paramagnetic behavior .
Economic Relevance: Compared to ferrosilicates (common in industrial slag), this compound might represent a rarer mineral phase with niche applications in metallurgy or electronics, though direct evidence is absent.
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